Cas no 80189-22-6 (Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl-)

Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl- structure
80189-22-6 structure
Product Name:Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl-
CAS No:80189-22-6
MF:C26H59N4P
MW:458.747227907181
CID:706191
PubChem ID:71421294
Update Time:2025-04-19

Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphorimidic triamide, N,N,N',N',N'',N''-hexabutyl-N'''-ethyl-
    • N-[bis(dibutylamino)-ethylimino-λ<sup>5</sup>-phosphanyl]-N-butylbutan-1-amine
    • N,N,N',N',N'',N''-Hexabutyl-N'''-ethylphosphorimidic triamide
    • 80189-22-6
    • DTXSID10840454
    • Inchi: 1S/C26H59N4P/c1-8-15-21-28(22-16-9-2)31(27-14-7,29(23-17-10-3)24-18-11-4)30(25-19-12-5)26-20-13-6/h8-26H2,1-7H3
    • InChI Key: AQYRDPDCIRNNRA-UHFFFAOYSA-N
    • SMILES: P(=NCC)(N(CCCC)CCCC)(N(CCCC)CCCC)N(CCCC)CCCC

Computed Properties

  • Exact Mass: 458.44773490g/mol
  • Monoisotopic Mass: 458.44773490g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 22
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 22.1Ų
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司